Cas no 2228223-69-4 (3,3-difluoro-3-(5-methylpyridin-3-yl)propanoic acid)

• Product Name: 3,3-difluoro-3-(5-methylpyridin-3-yl)propanoic acid
• CAS No: 2228223-69-4
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 6276668
• PubChem ID: 165707553
• Update Time: 2025-06-08

3,3-difluoro-3-(5-methylpyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(5-methylpyridin-3-yl)propanoic acid
• 2228223-69-4
• EN300-1949349

• Inchi： 1S/C9H9F2NO2/c1-6-2-7(5-12-4-6)9(10,11)3-8(13)14/h2,4-5H,3H2,1H3,(H,13,14)
• InChI Key： QCGMAMCLKFNRRJ-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1C=NC=C(C)C=1)F

Computed Properties

• Exact Mass: 201.06013485g/mol
• Monoisotopic Mass: 201.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 3,3-difluoro-3-(5-methylpyridin-3-yl)propanoic acid

3,3-Difluoro-3-(5-methylpyridin-3-yl)propanoic Acid (CAS No. 2228223-69-4): A Comprehensive Overview

The compound 3,3-difluoro-3-(5-methylpyridin-3-yl)propanoic acid (CAS No. 2228223-69-4) is a fluorinated organic molecule with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a difluoromethyl group attached to a pyridine ring, makes it a valuable intermediate in the synthesis of bioactive compounds. This article delves into its properties, applications, and relevance in current research trends, addressing common queries such as "fluorinated pyridine derivatives in drug discovery" and "sustainable synthesis of fluorinated compounds."

3,3-Difluoro-3-(5-methylpyridin-3-yl)propanoic acid belongs to a class of compounds known for their ability to modulate biological activity through fluorine incorporation. Fluorine atoms enhance metabolic stability, bioavailability, and binding affinity, making this compound a focal point in medicinal chemistry. Researchers are particularly interested in its role as a precursor for kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies in oncology and autoimmune diseases.

The synthesis of 3,3-difluoro-3-(5-methylpyridin-3-yl)propanoic acid often involves palladium-catalyzed cross-coupling reactions or nucleophilic fluorination techniques. Recent advancements in green chemistry have spurred interest in eco-friendly methods for producing such fluorinated compounds, addressing concerns about solvent waste and energy efficiency. Keywords like "catalytic fluorination methods 2024" and "scalable synthesis of fluorinated acids" reflect this shift toward sustainable practices.

In agrochemicals, 3,3-difluoro-3-(5-methylpyridin-3-yl)propanoic acid is explored for its potential as a herbicide or fungicide intermediate. The pyridine moiety contributes to its ability to disrupt enzymatic pathways in pests, while the difluoro group enhances environmental persistence. This dual functionality aligns with the industry's focus on low-toxicity crop protection solutions, a topic frequently searched under terms like "next-generation agrochemicals."

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and HPLC to ensure purity and structural integrity. Quality control is critical, especially when the compound is used in high-throughput screening for drug candidates. Searches for "analytical techniques for fluorinated compounds" highlight the importance of robust methodologies in R&D.

Beyond its industrial applications, 3,3-difluoro-3-(5-methylpyridin-3-yl)propanoic acid is a subject of academic interest due to its mechanistic insights into fluorine-hydrogen bonding and steric effects. Publications on platforms like PubMed and SciHub often feature studies on its conformational behavior, catering to queries such as "fluorine in molecular design."

In summary, 3,3-difluoro-3-(5-methylpyridin-3-yl)propanoic acid exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility in drug development, agrochemicals, and sustainable synthesis ensures its continued relevance, as evidenced by trending searches like "fluorinated building blocks for APIs" and "eco-friendly fluorination." As research progresses, this compound is poised to play a pivotal role in addressing global challenges in health and agriculture.